Cas no 865287-18-9 (N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylcyclopropanecarboxamide)

• Product Name: N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylcyclopropanecarboxamide
• CAS No: 865287-18-9
• MF: C₁₂H₁₀ClN₃O₂
• MW: 263.679701328278
• CID: 6490434
• Update Time: 2025-06-08

N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylcyclopropanecarboxamide
• Cyclopropanecarboxamide, N-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]-

• Inchi： 1S/C12H10ClN3O2/c13-9-5-3-8(4-6-9)11-15-16-12(18-11)14-10(17)7-1-2-7/h3-7H,1-2H2,(H,14,16,17)
• InChI Key： YXDNPQABDJMADL-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(C3=CC=C(Cl)C=C3)O2)=O)CC1

Experimental Properties

• Density: 1.478±0.06 g/cm3(Predicted)
• pka: 11.88±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylcyclopropanecarboxamide

Professional Introduction to N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylcyclopropanecarboxamide (CAS No. 865287-18-9)

N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylcyclopropanecarboxamide, identified by its CAS number 865287-18-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an oxadiazole moiety, which is known for its potential bioactivity and structural versatility. The presence of a 4-chlorophenyl substituent further enhances its chemical diversity, making it a promising candidate for further exploration in drug discovery and development.

The structural framework of N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylcyclopropanecarboxamide is highly intriguing from a chemical perspective. The cyclopropane ring introduces a high degree of strain, which can be exploited to modulate the reactivity and binding affinity of the molecule. This strain is often harnessed to enhance the metabolic stability and bioavailability of pharmaceutical agents. The oxadiazole ring, on the other hand, is a well-documented pharmacophore that exhibits a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds for therapeutic applications. Among these, the combination of cyclopropane and oxadiazole moieties has emerged as a particularly potent strategy. Studies have demonstrated that such molecules can exhibit enhanced binding affinity to biological targets, leading to improved pharmacological outcomes. For instance, derivatives of this class have shown promise in inhibiting key enzymes involved in cancer progression and inflammatory responses.

The 4-chlorophenyl substituent in N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylcyclopropanecarboxamide plays a crucial role in determining its chemical properties. Chlorine atoms are known to be excellent electron-withdrawing groups, which can influence the electronic distribution within the molecule. This electronic modulation can alter the reactivity of functional groups and affect the overall biological activity. Additionally, the presence of chlorine can enhance the lipophilicity of the compound, potentially improving its ability to cross biological membranes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging techniques such as molecular docking and quantum mechanical calculations, scientists can gain insights into how N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylcyclopropanecarboxamide interacts with biological targets. These studies have revealed that the compound exhibits high affinity for certain enzymes and receptors implicated in various diseases. This information has been instrumental in guiding the design of more potent and selective derivatives.

The synthesis of N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylcyclopropanecarboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as cyclization reactions to form the oxadiazole ring and cyclopropane insertion to introduce the strained three-membered ring. Each step must be carefully optimized to ensure high yield and purity. Advances in catalytic methods have greatly facilitated these processes, making it possible to produce complex molecules like this one with greater efficiency.

In conclusion, N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylcyclopropanecarboxamide (CAS No. 865287-18-9) is a structurally unique and biologically relevant compound with significant potential in pharmaceutical research. Its combination of a cyclopropane ring and an oxadiazole moiety, along with the presence of a 4-chlorophenyl substituent, makes it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a crucial role in the development of next-generation therapeutics.